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Compound of Interest

Compound Name: 6-B345TTQ

Cat. No.: B3340204

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the small molecule 6-B345TTQ and
its specificity as an inhibitor of the a4 integrin-paxillin interaction. This document details the
mechanism of action, quantitative data on its inhibitory effects, and detailed experimental
protocols for assessing its activity. Visualizations of the relevant signaling pathways and
experimental workflows are provided to facilitate understanding.

Introduction to 6-B345TTQ and a4 Integrin

Integrins are a family of heterodimeric transmembrane receptors that play a crucial role in cell
adhesion, signaling, and migration. The a4 integrin subunit, which pairs with either 1 (forming
VLA-4) or 37, is particularly important in mediating leukocyte trafficking during inflammatory
responses. The interaction of the a4 cytoplasmic tail with the adaptor protein paxillin is a key
event in a4-mediated signaling, leading to enhanced cell migration.

6-B345TTQ is a small molecule designed to specifically disrupt the interaction between the o4
integrin cytoplasmic tail and paxillin. By targeting this intracellular protein-protein interaction, 6-
B345TTQ offers a novel approach to modulating a4 integrin function, potentially overcoming
some of the limitations associated with traditional antagonists that block extracellular ligand
binding.
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Quantitative Data on the Specificity and Efficacy of

6-B345TTQ

The following tables summarize the key quantitative data demonstrating the specificity and

efficacy of 6-B345TTQ in inhibiting a4 integrin-mediated functions.

Table 1: Inhibition of Cell Migration by 6-B345TTQ
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Table 2: Specificity of 6-B345TTQ for Paxillin Interactions
Interacting o
. Assay Type IC50 (pM) Citation
Proteins
04 integrin - Leupaxin ELISA 18 [1]
o4 integrin - Paxillin ELISA 10.8 [1]
Paxillin - FAT (FAK) / N
) Not Specified 24 [2]
Git-1
Leupaxin - FAT (FAK) ELISA > 100 [1][2]
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Signaling Pathways

The interaction between a4 integrin and paxillin initiates a signaling cascade that promotes cell
migration. 6-B345TTQ acts by disrupting the initial step of this pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b3340204?utm_src=pdf-body-img
https://www.benchchem.com/product/b3340204?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3340204?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

e 1. A Small Molecule That Inhibits the Interaction of Paxillin and a4 Integrin Inhibits
Accumulation of Mononuclear Leukocytes at a Site of Inflammation - PMC
[pmc.ncbi.nlm.nih.gov]

e 2.6-B345TTQ | a4 integrin-paxillin inhibitor | Probechem Biochemicals [probechem.com]

¢ To cite this document: BenchChem. [Specificity of 6-B345TTQ for a4 Integrin: An In-depth
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3340204#exploring-the-specificity-of-6-b345ttq-for-4-
integrin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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